Cas no 1226455-94-2 (2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1226455-94-2
• MF: C₁₈H₁₃Cl₂F₂N₃O₂S
• MW: 444.282527685165
• CID: 5444658
• PubChem ID: 49672912
• Update Time: 2025-05-30

2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-(3,4-dichlorophenyl)-1-(4-(difluoromethoxy)phenyl)-1H-imidazol-2-yl)thio)acetamide
• AKOS024478461
• 1226455-94-2
• 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide
• F2964-3800
• 2-[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]imidazol-2-yl]sulfanylacetamide
• 2-[[5-(3,4-Dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C18H13Cl2F2N3O2S/c19-13-6-1-10(7-14(13)20)15-8-24-18(28-9-16(23)26)25(15)11-2-4-12(5-3-11)27-17(21)22/h1-8,17H,9H2,(H2,23,26)
• InChI Key： NBBXXCKCSNXEHW-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(C2=CC=C(OC(F)F)C=C2)C(C2=CC=C(Cl)C(Cl)=C2)=CN=1

Computed Properties

• Exact Mass: 443.0073596g/mol
• Monoisotopic Mass: 443.0073596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 646.9±65.0 °C(Predicted)
• pka: 15.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide

Chemical Compound CAS No. 1226455-94-2: 2-{[5-(3,4-Dichlorophenyl)-1-[4-(Difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide

The compound with CAS No. 1226455-94-2, known as 2-{[5-(3,4-dichlorophenyl)-1-[4-(difluoromethoxy)phenyl]-1H-imidazol-2-yl]sulfanyl}acetamide, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes an imidazole ring, a sulfanyl group, and multiple substituted phenyl groups, making it a prime candidate for advanced chemical studies.

Imidazole rings are well-known for their aromaticity and ability to form hydrogen bonds, which are critical in many biological and chemical interactions. The presence of 3,4-dichlorophenyl and 4-(difluoromethoxy)phenyl substituents further enhances the molecule's stability and reactivity. These substituents contribute to the compound's unique electronic properties, making it suitable for applications in drug design, materials science, and catalysis.

Recent studies have highlighted the importance of such compounds in the development of targeted drug delivery systems. The sulfanyl group in this molecule plays a crucial role in modulating its pharmacokinetic properties, ensuring efficient absorption and bioavailability. Additionally, the difluoromethoxy group has been shown to improve the compound's solubility in organic solvents, which is essential for its use in various chemical reactions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed advanced techniques such as cross-coupling reactions and oxidative coupling to achieve the desired product. These methods not only highlight the complexity of the molecule but also underscore the importance of modern synthetic chemistry in advancing material science.

In terms of applications, this compound has shown promise in the field of biomedical research, particularly in the development of novel anticancer agents. The imidazole ring serves as a scaffold for attaching various bioactive groups, enabling the molecule to interact with specific cellular targets. Furthermore, its ability to form stable complexes with metal ions makes it a valuable tool in the study of metalloenzymes and metalloproteins.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of this compound. By utilizing density functional theory (DFT) calculations, researchers have been able to predict its reactivity under different conditions. These computational studies have not only enhanced our understanding of the molecule but also paved the way for its optimization for specific applications.

The integration of experimental and computational approaches has been instrumental in unlocking the full potential of this compound. Its unique combination of structural features makes it a versatile building block for constructing more complex molecules with tailored properties. As research continues to progress, it is anticipated that this compound will find even more innovative uses across diverse scientific disciplines.

In conclusion, CAS No. 1226455-94-2 represents a cutting-edge example of modern organic chemistry's ability to design and synthesize complex molecules with wide-ranging applications. Its intricate structure and versatile functional groups position it as a key player in advancing scientific research and technological innovation.